2-(5-{[1-(4-bromo-2-methylphenyl)-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene]methyl}-2-furyl)benzoic acid

• IUPAC Name: 2-[5-[(E)-[1-(4-bromo-2-methylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C23H15BrN2O5S/c1-12-10-13(24)6-8-18(12)26-21(28)17(20(27)25-23(26)32)11-14-7-9-19(31-14)15-4-2-3-5-16(15)22(29)30/h2-11H,1H3,(H,29,30)(H,25,27,32)/b17-11+
• InChI Key: YHGHITWCAIJHOP-GZTJUZNOSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)N2C(=O)C(=CC3=CC=C(O3)C4=CC=CC=C4C(=O)O)C(=O)NC2=S
• Isomeric SMILES: CC1=C(C=CC(=C1)Br)N2C(=O)/C(=C/C3=CC=C(O3)C4=CC=CC=C4C(=O)O)/C(=O)NC2=S
• Molecular Formula: C23H15BrN2O5S
• Molecular Weight: 511.3 g/mol

Description

The compound belongs to a class of chemicals with intricate molecular structures, often characterized by their heterocyclic components and potential for diverse chemical reactions and applications. The presence of multiple functional groups, including thioxo, pyrimidinylidene, and benzoic acid moieties, suggests a compound with significant synthetic and chemical interest.

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, including condensation, cyclocondensation, and acylation reactions under various conditions. For example, the synthesis of 5H-thiazolo[3,2-a]pyrimidine derivatives from 6-methyl-2-thiouracil and 1-acyl-2-bromoacetylenes demonstrates complex synthetic routes involving heating in solvents like DMF, dioxane, or acetonitrile in the presence of triethylamine (Elokhina et al., 1996).

Molecular Structure Analysis

X-ray structural analysis provides critical insights into the molecular geometry of synthesized compounds. For instance, the structure of 3-benzoyl-7-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one established by X-ray analysis highlights the importance of structural determination in understanding the compound's characteristics (Elokhina et al., 1996).